Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride
Overview
Description
“Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride” is a chemical compound with the CAS Number: 1179362-03-8 . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular formula of “this compound” is C20H25ClN2O2 . The InChI code is 1S/C20H24N2O2.ClH/c23-20(24-16-18-10-5-2-6-11-18)22-13-7-12-19(15-22)21-14-17-8-3-1-4-9-17;/h1-6,8-11,19,21H,7,12-16H2;1H .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 360.88 . The compound should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride HCl has several applications in scientific research. It is used as a drug-metabolism inhibitor, a reagent for the synthesis of heterocyclic compounds, and a component of certain pharmaceutical drugs. It is also used in studies of the binding of drugs to proteins, as well as in the development of new drugs.
Mechanism of Action
The mechanism of action of Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride HCl is not fully understood. However, it is believed to act as an inhibitor of drug-metabolizing enzymes, such as cytochrome P450, which are responsible for the metabolism of many drugs. In addition, it is believed to act as a competitive inhibitor of some enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine and butyrylcholine, respectively.
Biochemical and Physiological Effects
This compound HCl has several biochemical and physiological effects. It has been found to inhibit the activity of cytochrome P450 and other drug-metabolizing enzymes, which can lead to an increase in the bioavailability of drugs. In addition, it has been found to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which can lead to an increase in the levels of acetylcholine and butyrylcholine in the body. This can result in an increase in cognitive performance and improved muscle control.
Advantages and Limitations for Lab Experiments
The use of Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride HCl in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, it is a very stable compound, and it can be used in a wide range of experiments. However, there are some limitations to its use. It is not soluble in water, and it can be difficult to dissolve in some solvents. In addition, it can be toxic in high concentrations, and it can interact with some drugs to produce unexpected results.
Future Directions
There are several future directions for the use of Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride HCl in scientific research. It could be used to develop new drugs, or to study the binding of drugs to proteins. In addition, it could be used to study the effects of drug-metabolizing enzymes on drug metabolism. It could also be used to study the effects of acetylcholinesterase and butyrylcholinesterase on cognitive performance and muscle control. Finally, it could be used to investigate the effect of this compound HCl on other biochemical and physiological processes.
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and rinsing cautiously with water for several minutes in case of contact with eyes .
properties
IUPAC Name |
benzyl 3-(benzylamino)piperidine-1-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O2.ClH/c23-20(24-16-18-10-5-2-6-11-18)22-13-7-12-19(15-22)21-14-17-8-3-1-4-9-17;/h1-6,8-11,19,21H,7,12-16H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDRCYKKARRFRJF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)NCC3=CC=CC=C3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80662600 |
Source
|
| Record name | Benzyl 3-(benzylamino)piperidine-1-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80662600 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1179362-03-8 |
Source
|
| Record name | Benzyl 3-(benzylamino)piperidine-1-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80662600 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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